Cas no 2408975-90-4 (Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate)

• Product Name: Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate
• CAS No: 2408975-90-4
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 6024342
• PubChem ID: 165702686
• Update Time: 2025-06-09

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate
• 2408975-90-4
• EN300-7548387
• Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(19)16-11-6-5-10(13(18)20-4)9-12(11)21-8-7-17/h5-6,9,17H,7-8H2,1-4H3,(H,16,19)
• InChI Key： LQRYUCFZGLOVSV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)OC)=CC=1OCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.1Ų

Additional information on Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate (CAS No. 2408975-90-4): A Comprehensive Overview

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate, identified by its CAS number 2408975-90-4, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in pharmaceutical development and molecular biology studies. The presence of multiple functional groups, including an amide bond and hydroxyl moieties, makes it a versatile intermediate for synthesizing more intricate molecules.

The< strong>Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate molecule exhibits a unique combination of properties that make it valuable in various scientific contexts. The tert-butoxy carbonyl group not only provides stability to the molecule but also serves as a protective group in peptide synthesis, while the hydroxyethoxy side chain enhances solubility and reactivity in aqueous environments. These characteristics have positioned this compound as a candidate for further exploration in drug design and biomolecular interactions.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds like Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate. Studies have demonstrated its role as a precursor in the synthesis of bioactive molecules that interact with biological targets. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways. The amide linkage and hydroxyl groups facilitate selective modifications, allowing chemists to tailor the molecule for specific biological activities.

In the realm of pharmaceutical research, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate has been investigated for its potential in modulating inflammatory responses. The hydroxyl group, in particular, has been shown to interact with cellular receptors, influencing signaling pathways that regulate inflammation. This has sparked interest in exploring derivatives of this compound as therapeutic agents for conditions characterized by excessive inflammatory responses.

The synthesis of Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate involves a series of well-defined chemical transformations. Key steps include the protection of the amino group with a carbamate moiety to prevent unwanted side reactions, followed by the introduction of the hydroxyl ethoxy side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies underscore the compound's significance as a building block in organic chemistry.

From a computational chemistry perspective, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The application of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has further elucidated the structural features of Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate. High-resolution NMR spectra have confirmed the presence of all functional groups, while mass spectrometry has provided accurate molecular weight determinations. These analytical techniques are essential for ensuring the compound's purity and consistency in various applications.

In conclusion, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyethoxy)benzoate (CAS No. 2408975-90-4) represents a promising compound with diverse applications in pharmaceuticals and chemical biology. Its complex structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing scientific knowledge and therapeutic development.